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Compound of Interest

Compound Name: (R)-ONO-2952

Cat. No.: B10829530

For researchers, scientists, and drug development professionals, the proper management and
disposal of investigational compounds like (R)-ONO-2952 are paramount for ensuring
laboratory safety and environmental protection. This guide provides a comprehensive, step-by-
step approach to the safe disposal of (R)-ONO-2952, grounded in established laboratory safety
protocols.

Immediate Safety Precaution: Before proceeding with any disposal procedures, it is critical to
obtain and thoroughly review the Safety Data Sheet (SDS) for (R)-ONO-2952 from your
supplier. The SDS contains specific information regarding the compound's hazards, handling,
and disposal requirements. In the absence of an SDS, (R)-ONO-2952 must be treated as a
hazardous substance.

Summary of Key Chemical Data

To assist in the proper identification and handling of (R)-ONO-2952 for disposal, the following
table summarizes its key chemical identifiers and properties.
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Property Data

Chemical Name (R)-ONO-2952

Synonyms ONO-2952 (racemate)

Molecular Formula C22H20CIFN20:2

Molecular Weight 398.9 g/mol

CAS Number 2988224-39-9

Physical Appearance Solid (based on related compounds)

Specific hazards are not publicly available. Treat
Known Hazards
as hazardous in the absence of an SDS.

Store at -20°C for up to 1 month or -80°C for up

Storage Recommendations
to 6 months.[1]

Step-by-Step Disposal Protocol

The following protocol is based on general best practices for the disposal of hazardous
chemical waste in a laboratory setting.[2]

Step 1: Waste Classification

o Consult the SDS: The Safety Data Sheet is the definitive source for classifying the waste. It
will specify if the compound is considered hazardous under regulations such as the
Resource Conservation and Recovery Act (RCRA).

o Assume Hazardous: If an SDS is not available, conservatively assume (R)-ONO-2952 is
hazardous waste. This approach ensures the highest level of safety and compliance.

Step 2: Segregation of Waste
» Proper segregation is crucial to prevent dangerous chemical reactions.

e Do not mix (R)-ONO-2952 waste with other chemical waste streams unless their
compatibility is confirmed.
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o Keep solid and liquid waste forms separate. For instance, any unused solid compound
should be in a different waste container from solutions containing (R)-ONO-2952.

o Contaminated labware, such as pipette tips, gloves, and empty vials, should also be
segregated as solid hazardous waste.

Step 3: Containment and Labeling

e Primary Container: Collect waste in a container that is in good condition, compatible with the
chemical, and has a secure, tight-fitting lid.

e Labeling: All waste containers must be clearly labeled. The label should include:
o The words "Hazardous Waste."
o The full chemical name: "(R)-ONO-2952." Avoid using abbreviations or formulas.
o The accumulation start date.

o A clear description of the contents (e.g., "Solid (R)-ONO-2952," "Aqueous solution of (R)-
ONO-2952").

o Any known hazard characteristics (e.g., toxic).
Step 4: Secure Storage

o Store the sealed and labeled waste containers in a designated, secure area within the
laboratory.

e This area should be away from general lab traffic and incompatible materials.
e Ensure secondary containment, such as a spill tray, is in place to contain any potential leaks.
Step 5: Arrange for Professional Disposal

o Contact your Institution's EHS Office: Your institution's Environmental Health and Safety
(EHS) department is the primary point of contact for arranging the disposal of hazardous
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waste. They will have established procedures and licensed contractors for waste pickup and
disposal.

e Do Not Dispose Down the Drain: Under no circumstances should (R)-ONO-2952 or its
solutions be disposed of down the sanitary sewer.

o Follow Institutional Procedures: Adhere strictly to your institution's specific protocols for
hazardous waste pickup requests and documentation.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (R)-
ONO-2952.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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